Cas no 1189440-79-6 (Chlorothiazide-13C,15N2)

• Product Name: Chlorothiazide-13C,15N2
• CAS No: 1189440-79-6
• MF: C₇H₆ClN₃O₄S₂
• MW: 298.70271062851
• CID: 824390
• PubChem ID: 46781007
• Update Time: 2025-07-18

Chlorothiazide-13C,15N2 Chemical and Physical Properties

Names and Identifiers

• Chlorothiazide-13C,15N2
• 6-chloro-1,1-dioxo-4H-1λ⁶,2,4-benzothiadiazine-7-sulfonamide
• 6-Chloro-2H-1,2,4-benzothiadiazine-7-sulfonamide-13C,15N2 1,1-dioxide
• 6-Chloro-7-sulfamyl-1,2,4-benzothiadiazine-1,1-dioxide-13C,15N2
• Chlorthiazide-13C,15N2
• Chlotride-13C,15N2
• Diuril-13C,15N2
• Saluric-13C,15N2
• 6-Chloro-7-sulfamyl-1,2,4-benzothiadiazine-1,1-dioxide-13C,15N
• 6-chloro-1,1-dioxo-4H-1$l^{6}
• DA-62283
• 6-chloro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazine-7-(15N)sulfonamide
• J-003928
• CS-0375464
• 6-chloro-1,1-dioxo-4H-1
• 1ST10325CN2_C
• 6-Chloro-1,1-dioxo(3-~13~C,2-~15~N)-1,4-dihydro-1lambda~6~,2,4-benzothiadiazine-7-(~15~N)sulfonamide
• 1189440-79-6
• E6,2,4-benzothiadiazine-7-(15N)sulfonamide
• DTXSID30675760
• AKOS030243292
• HY-B0224S

• Inchi： 1S/C7H6ClN3O4S2/c8-4-1-5-7(2-6(4)16(9,12)13)17(14,15)11-3-10-5/h1-3H,(H,10,11)(H2,9,12,13)/i3+1,9+1,11+1
• InChI Key： JBMKAUGHUNFTOL-FWIHXHLNSA-N
• SMILES： ClC1=CC2=C(C=C1S([15NH2])(=O)=O)S([15N]=[13CH]N2)(=O)=O

Computed Properties

• Exact Mass: 297.94600
• Monoisotopic Mass: 297.9462503g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Melting Point: >300?C (dec.)
• PSA: 135.45000
• LogP: 2.56540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiadiazines Benzothiadiazines 1,2,4-benzothiadiazine-1,1-dioxides

Additional information on Chlorothiazide-13C,15N2

Chlorothiazide-13C,15N2: A Detailed Overview in Modern Pharmaceutical Research

Chlorothiazide-13C,15N2 is a specialized isotope-labeled derivative of the well-known diuretic drug Chlorothiazide. This compound, identified by its CAS number CAS no1189440-79-6, has garnered significant attention in the field of pharmaceutical chemistry due to its unique isotopic composition. The incorporation of stable isotopes carbon-13 (¹³C) and nitrogen-15 (¹⁵N) provides researchers with a powerful tool for metabolic studies, drug metabolism, and pharmacokinetic analysis. This introduction delves into the compound's properties, applications, and its relevance in contemporary pharmaceutical research.

The molecular structure of Chlorothiazide-13C,15N2 retains the core framework of Chlorothiazide, which is characterized by a thiazide ring system. The addition of the isotopes does not alter the pharmacological activity of the parent compound but enhances its utility in tracing metabolic pathways. This is particularly valuable in understanding how drugs are processed within the body, offering insights that can lead to more effective drug design and personalized medicine approaches.

In recent years, the use of isotope-labeled compounds like Chlorothiazide-13C,15N2 has become increasingly prevalent in clinical research. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have made it possible to detect and analyze these isotopes with high precision. This has opened new avenues for studying drug interactions at the molecular level. For instance, researchers are utilizing Chlorothiazide-13C,15N2 to investigate how this diuretic affects renal function and electrolyte balance in patients with hypertension and heart failure.

The isotopic labeling also plays a crucial role in drug development pipelines. By tracking the movement of ¹³C and ¹⁵N through metabolic pathways, scientists can identify key enzymes and pathways involved in drug metabolism. This information is invaluable for optimizing drug formulations and predicting potential side effects. Moreover, such studies contribute to the broader understanding of xenobiotic metabolism, which is essential for developing safer and more efficient therapeutic agents.

The application of Chlorothiazide-13C,15N2 extends beyond basic research into therapeutic applications. For example, in nuclear medicine, isotope-labeled diuretics are used for imaging studies to assess kidney function. The high sensitivity of modern imaging techniques allows for the detection of even small amounts of labeled compounds, providing clinicians with detailed information about renal perfusion and function. This has improved diagnostic accuracy and patient care in various clinical scenarios.

The synthesis of Chlorothiazide-13C,15N2 presents unique challenges due to the need for precise incorporation of isotopes into the molecular structure. Specialized chemical synthesis techniques are employed to ensure that the isotopes are integrated correctly without altering the pharmacological properties of the parent compound. These methods often involve advanced catalytic processes and purification steps to achieve high isotopic purity. The development of efficient synthetic routes is crucial for making these labeled compounds accessible for broader research applications.

The growing interest in stable isotope-labeled compounds underscores their importance in modern pharmaceutical research. As technology advances, new methodologies for incorporating isotopes into complex molecules are being developed. This trend bodes well for future research endeavors involving compounds like Chlorothiazide-13C,15N2, which could lead to breakthroughs in drug discovery and personalized medicine. The ability to track metabolic pathways with high precision will continue to be a cornerstone of pharmaceutical innovation.

In conclusion, Chlorothiazide-13C,15N2, identified by its CAS number CAS no1189440-79-6, represents a significant advancement in pharmaceutical research tools. Its unique isotopic composition makes it an invaluable asset for studying drug metabolism, pharmacokinetics, and renal function. As research methodologies continue to evolve, compounds like this will play an increasingly critical role in developing new therapies and improving patient outcomes. The continued exploration of such derivatives promises to yield further insights into complex biological processes and enhance our understanding of drug action at the molecular level.